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Compound of Interest

Compound Name: Flavokawain B

Cat. No.: B7726121

Introduction

Flavokawain B (FKB) is a naturally occurring chalcone found in the kava plant, which has
demonstrated significant anti-cancer properties across a variety of cancer cell lines.[1][2] A
primary mechanism of its anti-tumor activity is the induction of G2/M phase cell cycle arrest and
apoptosis.[2][3] FKB has been shown to be particularly effective against androgen-receptor
negative, hormone-refractory prostate cancer, osteosarcoma, and oral carcinoma cells.[2][4][5]
Its action involves the modulation of key cell cycle regulatory proteins and signaling pathways,
including the Akt/p38 MAPK cascade.[5][6] These application notes provide a summary of
FKB's mechanism, quantitative data from key studies, and detailed protocols for researchers
investigating its therapeutic potential.

Mechanism of Action: G2/M Cell Cycle Arrest

Flavokawain B primarily induces cell cycle arrest at the G2/M transition phase. This is
achieved by altering the expression and activity of critical regulatory proteins that govern mitotic
entry.[2][7] Treatment with FKB leads to a significant downregulation of Cyclin A, Cyclin B1, the
cyclin-dependent kinase Cdc2 (CDK1), and the phosphatase Cdc25C.[5][7] The complex
formed by Cdc2 and Cyclin B1 is a crucial driver for cells to enter mitosis.[7] FKB disrupts this
process by reducing the levels of these essential components.[7]

Furthermore, FKB has been shown to increase the expression of Mytl, a kinase that inhibits
the Cdc2/Cyclin B1 complex by phosphorylation.[2] Concurrently, FKB downregulates the
phosphorylation of Akt and p38 MAPK, signaling pathways known to promote cell survival and

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b7726121?utm_src=pdf-interest
https://www.benchchem.com/product/b7726121?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6423783/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3681603/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3681603/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4015927/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3681603/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2888737/
https://pubmed.ncbi.nlm.nih.gov/22324429/
https://pubmed.ncbi.nlm.nih.gov/22324429/
https://iv.iiarjournals.org/content/37/3/1077
https://www.benchchem.com/product/b7726121?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3681603/
https://for.nchu.edu.tw/en/uploads/file/thesis/f7e18a1a-a4f2-4acf-8f26-23acc5294005.pdf
https://pubmed.ncbi.nlm.nih.gov/22324429/
https://for.nchu.edu.tw/en/uploads/file/thesis/f7e18a1a-a4f2-4acf-8f26-23acc5294005.pdf
https://for.nchu.edu.tw/en/uploads/file/thesis/f7e18a1a-a4f2-4acf-8f26-23acc5294005.pdf
https://for.nchu.edu.tw/en/uploads/file/thesis/f7e18a1a-a4f2-4acf-8f26-23acc5294005.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3681603/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7726121?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

proliferation.[5][7] The disruption of these signaling cascades plays a direct functional role in
the G2/M arrest and subsequent apoptosis induced by FKB.[5] The induction of apoptosis is
also linked to the generation of intracellular Reactive Oxygen Species (ROS).[5][7]
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Fig. 1. FKB-induced G2/M cell cycle arrest signaling pathway.

Data Presentation
Table 1: Effect of Flavokawain B on Cancer Cell Viability
(IC50 Values)
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. Treatment IC50 Value
Cell Line Cancer Type . Reference
Duration (uM)
143B Osteosarcoma 72 hours ~3.5 [2]
DuU145 Prostate Cancer 48 hours 3.9 [8]
PC-3 Prostate Cancer 48 hours 6.2 [8]
LAPC4 Prostate Cancer 48 hours 32 [8]
LNCaP Prostate Cancer 48 hours 48 [8]

Table 2: Effect of Flavokawain B (5 pg/mL) on Cell Cycle
Distribution in HSC-3 Qral Carci ~el]

Treatment Duration % of Cells in G2/M Phase Reference
0 hours (Control) Baseline [9]
12 hours 21% 9]
24 hours 25% [9]
36 hours 35% [9]
48 hours 26% [9]

Table 3: Modulation of G2/M Regulatory Proteins by
Flavokawain B in Cancer Cells
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Effect of FKB

Protein SR Cell Line(s) Reference(s)
Cyclin A Decrease HSC-3 [51[7]

Cyclin B1 Decrease HSC-3, 143B [21[517]

Cdc2 (CDK1) Decrease HSC-3 [51[7]

p-Cdc2 Increase 143B [2]

Cdc25C Decrease HSC-3, 143B [21[517]

Mytl Increase 143B [2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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